Cas no 405313-59-9 (3,6-Diethynylquinoline)

• Product Name: 3,6-Diethynylquinoline
• CAS No: 405313-59-9
• MF: C₁₃H₇N
• MW: 177.201382875443
• CID: 1093705
• PubChem ID: 72942743
• Update Time: 2025-04-20

3,6-Diethynylquinoline Chemical and Physical Properties

Names and Identifiers

• 3,6-Diethynylquinoline
• 405313-59-9

• Inchi： 1S/C13H7N/c1-3-10-5-6-13-12(7-10)8-11(4-2)9-14-13/h1-2,5-9H
• InChI Key： JCYWXAYAZPTOJN-UHFFFAOYSA-N
• SMILES： N1C=C(C#C)C=C2C=C(C#C)C=CC=12

Computed Properties

• Exact Mass: 177.057849228g/mol
• Monoisotopic Mass: 177.057849228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives